Cas no 118896-97-2 (Thymidine-2-14C,3'-azido-3'-deoxy- (9CI))

Thymidine-2-14C,3'-azido-3'-deoxy- (9CI) structure
118896-97-2 structure
Product Name:Thymidine-2-14C,3'-azido-3'-deoxy- (9CI)
CAS No:118896-97-2
MF:C10H13N5O4
MW:269.233862638474
CID:138323
PubChem ID:56846050
Update Time:2025-04-19

Thymidine-2-14C,3'-azido-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine-2-14C,3'-azido-3'-deoxy- (9CI)
    • 3'-AZIDO-3'-DEOXYTHYMIDINE-2-14C
    • AZT 2-14C
    • 3'-azido-3'-deoxythymidine-2-14C mol.*wt. 267.2
    • 3'-AZIDO 3'-DEOXYTHYMIDINE, [2-14C]- 45-60 MCI(1.67-2.22 GBQ)/MMOL, MORPURE HPLC PURIFIED, DELIVERED >= 98% PURE WITH HPLC RADIOCHROMATOGRAM
    • 118896-97-2
    • Thymidine-2-14C, 3'-azido-3'-deoxy-
    • AKOS015910424
    • Thymidine-2-14c,3'-azido-3'-deoxy-(9ci)
    • DTXSID901294439
    • Inchi: 1S/C10H13N5O4/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,17,18)/t6-,7+,8+/m0/s1/i10+2
    • InChI Key: HBOMLICNUCNMMY-HVNIONSBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1[14C](NC(C(C)=C1)=O)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 269.1
  • Monoisotopic Mass: 269.1
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 93.2A^2

Experimental Properties

  • PSA: 134.07000
  • LogP: -0.74354

Thymidine-2-14C,3'-azido-3'-deoxy- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:-
  • Hazard Category Code: 36/37/38-40
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36/37/38
  • Storage Condition:−20°C
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